Cas no 167887-95-8 (2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid)
167887-95-8 structure
Product Name:2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid
CAS No:167887-95-8
MF:C8H4F3NO4
MW:235.116872787476
CID:136784
PubChem ID:9837573
Update Time:2025-04-19
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid
- Benzoic acid,2,4,5-trifluoro-3-methyl-6-nitro-
- Trifluoro methyl nitrobenzoic acid
- 2,4,5-TRIFLUORO-3-METHYL-6-NITROBENOIC ACID
- 3-METHYL-6-NITRO-2,4,5-TRIFLUOROBENZOIC ACID
- DTXSID60431593
- LXDITRBZRZATMT-UHFFFAOYSA-N
- 167887-95-8
- AKOS015890104
- A20084
- MFCD04972509
- FT-0643605
- SCHEMBL4678354
- CS-0447894
- AC-4012
- DB-043717
-
- MDL： MFCD04972509
- Inchi： 1S/C8H4F3NO4/c1-2-4(9)3(8(13)14)7(12(15)16)6(11)5(2)10/h1H3,(H,13,14)
- InChI Key： LXDITRBZRZATMT-UHFFFAOYSA-N
- SMILES： FC1C(C(=O)O)=C(C(=C(C=1C)F)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.00900
- Monoisotopic Mass: 235.00924210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- Density: 1.647
- Melting Point: Not available
- Boiling Point: 365.8°Cat760mmHg
- Flash Point: 175°C
- Refractive Index: 1.537
- PSA: 83.12000
- LogP: 2.54190
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010003659-250mg |
3-Methyl-6-nitro-2,4,5-trifluorobenzoic acid |
167887-95-8 | 97% | 250mg |
504.00 USD | 2021-07-06 | |
| Alichem | A010003659-500mg |
3-Methyl-6-nitro-2,4,5-trifluorobenzoic acid |
167887-95-8 | 97% | 500mg |
790.55 USD | 2021-07-06 | |
| Alichem | A010003659-1g |
3-Methyl-6-nitro-2,4,5-trifluorobenzoic acid |
167887-95-8 | 97% | 1g |
1,564.50 USD | 2021-07-06 | |
| TRC | T791633-25mg |
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic Acid |
167887-95-8 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T791633-50mg |
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic Acid |
167887-95-8 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T791633-250mg |
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic Acid |
167887-95-8 | 250mg |
$ 80.00 | 2022-06-02 | ||
| Chemenu | CM155834-10g |
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid |
167887-95-8 | 95% | 10g |
$448 | 2022-12-31 | |
| Ambeed | A461006-25g |
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid |
167887-95-8 | 95+% | 25g |
$319.0 | 2024-04-23 | |
| Crysdot LLC | CD12134980-10g |
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid |
167887-95-8 | 95+% | 10g |
$474 | 2024-07-24 | |
| abcr | AB228776-5g |
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid; . |
167887-95-8 | 5g |
€190.70 | 2024-04-19 |
2,4,5-Trifluoro-3-methyl-6-nitrobenzoic acid Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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